17:0-20:3 PE-d5

• CAS: 2342575-53-3
• Molecular Formula: C42H78NO8P
• Molecular Weight: 761.1 g/mol
• InChI: InChI=1S/C42H78NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43)38-48-41(44)34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h5,7,11,13,17,19,40H,3-4,6,8-10,12,14-16,18,20-39,43H2,1-2H3,(H,46,47)/b7-5-,13-11-,19-17-/t40-/m1/s1/i38D2,39D2,40D
• InChIKey: DGJLCEKUOUIZMG-MHYLMZDZSA-N

17:0-20:3 PE-d5: Identity, Physicochemical & Supplier Profile

17:0-20:3 PE-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphoethanolamine) is a synthetic, deuterium-labeled glycerophospholipid belonging to the phosphatidylethanolamine (PE) class . It bears a fully saturated odd-chain heptadecanoic acid (17:0) at the sn-1 position and a polyunsaturated eicosatrienoic acid (20:3, 11Z,14Z,17Z) at the sn-2 position, with five deuterium atoms incorporated into the glycerol backbone [1]. The compound has a molecular formula of C₄₂H₇₃D₅NO₈P and an average molecular weight of 761.08 Da; its exact monoisotopic mass is 759.5706 Da for the [M−H]⁻ ion and 761.5852 Da for the [M+H]⁺ ion [2]. It is supplied as a solution in dichloromethane:methanol (1:1) at a verified concentration of 50 µg mL⁻¹, with a shelf stability of at least one year when stored at −20 °C . The compound is available as a single analytical standard (Avanti product 856718) and as a component of the UltimateSPLASH™ ONE multiclass internal-standard mixture .

Deuterated PE internal standard Stable isotope-labeled for quantitative lipidomics workflows

Odd-chain sn-1 (C17:0) design Places signal in low-background LC-MS retention window

Verified concentration standard Lot-characterized to reduce re-quantitation and inter-lot variability

• [1] MedChemExpress. 17:0-20:3 PE-d5 (Stable Isotope). MedChemExpress. CAS No. 2342575-53-3. https://www.medchemexpress.eu/17-0-20-3-pe-d5.html View Source
• [2] Avanti Polar Lipids. SPLASH® Brochure – UltimateSPLASH™ ONE Lipidomic Standards. Avanti Polar Lipids, Inc., pp. 2–3. https://online.flippingbook.com/view/907519964/ View Source

17:0-20:3 PE-d5: In-Class Standard Interchangeability Issues

Lipid internal standards that appear structurally similar—such as other deuterated PE species, non-deuterated odd-chain PE analogs, or even the unlabeled 17:0-20:3 PE—are not functionally interchangeable in quantitative lipidomics workflows. The 17:0-20:3 PE-d5 molecule confers three interdependent analytical properties that generic substitutes lack: (i) a 5 Da negative-ion mass shift (Δm/z from 754.57 to 759.57) that cleanly separates it from the natural isotopic envelope of endogenous PE(17:0/20:3) [1]; (ii) an odd-chain sn-1 acyl moiety (C17:0) that places the standard into a retention-time window sparsely populated by mammalian phospholipids, minimizing co-elution interference ; and (iii) a polyunsaturated sn-2 chain (C20:3) that more closely matches the ionization efficiency and fragmentation behavior of endogenous highly unsaturated PE species than do fully saturated or monounsaturated deuterated standards [2]. Substituting with, for example, 17:0-18:1 PE-d5 alters the unsaturation-dependent response factor, whereas using the non-deuterated 17:0-20:3 PE eliminates the mass-shift advantage entirely and re-introduces isotopic overlap with the target analyte .

17:0-20:3 PE-d5 (target) +5 Da mass shift eliminates isotopic overlap; odd-chain avoids co-elution with endogenous PE clusters; polyunsaturated sn-2 matches response of endogenous highly unsaturated PE.

Unlabeled 17:0-20:3 PE Lacks deuterium mass shift, causing isotopic cross-talk with target analyte; not suitable for isotope-dilution quantification of its own species.

17:0-20:3 PE-d5 (target) Three double bonds provide intermediate ESI response factor matching polyunsaturated endogenous PE subclasses.

Monounsaturated PE-d5 (e.g., 17:0-18:1) Lower unsaturation shifts response factor, potentially underestimating polyunsaturated PE concentrations by 15–30%.

Odd-chain sn-1 (C17:0) Elutes in inter-cluster gap, reducing matrix suppression from endogenous even-chain phospholipids.

Even-chain analog (e.g., 16:0-20:3 PE-d5) Co-elutes within endogenous PE clusters (C36), increasing ion suppression and quantification variability.

• [1] Avanti Polar Lipids. SPLASH® Brochure – UltimateSPLASH™ ONE Lipidomic Standards. Avanti Polar Lipids, Inc., p. 3. Exact mass listing: 17:0-20:3 PE-d5 (M−H = 759.5706; M+H = 761.5852). https://online.flippingbook.com/view/907519964/ View Source
• [2] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. doi:10.1002/mas.21492. View Source

17:0-20:3 PE-d5: Differentiation from Closest Analogs

Mass Shift and Isotopic Overlap Elimination

The deuterated compound 17:0-20:3 PE-d5 provides a +5 Da mass shift in negative-ion mode (exact mass [M−H]⁻ = 759.5706 Da) relative to unlabeled 17:0-20:3 PE (exact mass [M−H]⁻ ≈ 754.57 Da), which is sufficient to separate the internal-standard signal from the M+2 and M+4 isotopologues of the endogenous analyte that would otherwise cause spectral overlap [1]. The unlabeled compound cannot be used as an isotope-dilution internal standard for its own molecular species without analytically intractable isotopic cross-talk [2].

Mass shift & isotopic overlap

Head-to-head

Δm/z ≈ +5 Da (759.5706 vs 754.57)

Eliminates isotopic overlap with endogenous analyte, enabling isotope-dilution quantification.

Verified by high-resolution Orbitrap MS; prerequisite for accurate PE quantification.

Evidence Dimension	Negative-ion mode exact mass [M−H]⁻
Target Compound Data	759.5706 Da (17:0-20:3 PE-d5)
Comparator Or Baseline	≈754.57 Da (unlabeled 17:0-20:3 PE)
Quantified Difference	Δm/z ≈ +5 Da
Conditions	High-resolution Orbitrap MS; negative-ion ESI; as listed in the SPLASH® brochure exact-mass table

Why This Matters

A 5 Da mass shift eliminates isotopic overlap between internal standard and analyte, which is a prerequisite for isotope-dilution quantification; without it, the internal standard cannot be resolved from the natural ¹³C isotopologue envelope of the target lipid.

• [1] Avanti Polar Lipids. SPLASH® Brochure – UltimateSPLASH™ ONE Lipidomic Standards. Avanti Polar Lipids, Inc., p. 3 (exact mass table for 17:0-20:3 PE-d5). https://online.flippingbook.com/view/907519964/ View Source
• [2] Wang M, Wang C, Han X. Mass Spectrom Rev. 2017;36(6):693-714. Discusses isotopic overlap as a critical limitation of unlabeled internal standards and the necessity of mass-shifted deuterated analogs. View Source

Odd-Chain sn-1 Moiety: Chromatographic Spectral Gap

The 17:0 sn-1 chain is an odd-chain fatty acid that is absent from mammalian phospholipid metabolism, which operates almost exclusively on even-chain fatty acyl-CoAs . In reversed-phase LC-MS lipidomics, endogenous PE species distribute across even-carbon-number total acyl carbon clusters (e.g., C34, C36, C38), whereas 17:0-20:3 PE-d5 elutes in a low-background inter-cluster region, reducing co-eluting matrix suppression by an estimated 2- to 5-fold compared with an even-chain analog such as 16:0-20:3 PE-d5, based on class-level principles of odd-chain internal-standard design [1].

Odd-chain chromatographic gap

Class-level

Elutes in inter-cluster region (C37); estimated 2–5× lower matrix interference vs even-chain analog

Reduces co-eluting ion suppression, improving precision and LLOQ for low-abundance PE.

Class-level inference from odd-chain ISTD design principles; reversed-phase C18 LC-MS.

Evidence Dimension	Retention-time window occupancy vs. endogenous lipid background
Target Compound Data	Elutes in inter-cluster spectral gap (C37 total acyl carbons)
Comparator Or Baseline	Even-chain analog (e.g., 16:0-20:3 PE, C36 total acyl carbons) elutes within endogenous PE cluster
Quantified Difference	Estimated 2- to 5-fold reduction in co-eluting matrix interference (class-level inference from odd-chain design principles)
Conditions	Reversed-phase C18 LC; ESI-MS; mammalian plasma or tissue lipid extract

Why This Matters

Lower co-eluting matrix interference directly reduces ion-suppression variability, improving quantification precision and lowering the limit of detection for low-abundance endogenous PE species.

• [1] Wang M, Wang C, Han X. Mass Spectrom Rev. 2017;36(6):693-714. Section on odd-chain internal-standard design and matrix-effect reduction. View Source

Polyunsaturated sn-2 Chain: Ionization Response Matching

The 20:3 sn-2 chain in 17:0-20:3 PE-d5 contains three double bonds, placing it in the polyunsaturated subclass of PE lipids. Literature on ESI response factors demonstrates that lipid ionization efficiency in positive-ion mode varies with the degree of acyl-chain unsaturation; a standard with three double bonds yields a response factor intermediate between fully saturated and highly polyunsaturated (≥4 double bonds) species [1]. Substituting a monounsaturated standard such as 17:0-18:1 PE-d5 (one double bond) would under-represent the ionization response of endogenous polyunsaturated PE species by an estimated 15–30%, depending on instrument geometry and solvent conditions [2].

Polyunsaturated response matching

Cross-study

3 double bonds yield intermediate ESI response; 15–30% better match vs monounsaturated standard for polyunsaturated endogenous PE

Minimizes systematic quantification error across PE subclasses with 2–5 double bonds.

Based on published ESI response factor studies; instrument- and solvent-dependent.

Evidence Dimension	Positive-ion ESI response factor as a function of acyl-chain unsaturation
Target Compound Data	Response factor intermediate between saturated and highly unsaturated PE (3 double bonds in sn-2 chain)
Comparator Or Baseline	17:0-18:1 PE-d5 (1 double bond) shows lower ionization efficiency for polyunsaturated endogenous species; estimated 15–30% response under-estimation
Quantified Difference	≈15–30% more accurate response-factor matching for endogenous PE species bearing 2–5 double bonds
Conditions	Positive-ion ESI-MS/MS; HILIC or reversed-phase LC; human plasma lipid extract

Why This Matters

Inaccurate response-factor matching propagates systematic quantification errors across all endogenous PE species quantified against the internal standard; selecting a standard with appropriate unsaturation minimizes this error.

• [1] Wang M, Wang C, Han X. Mass Spectrom Rev. 2017;36(6):693-714. Discusses unsaturation-dependent ionization efficiency and the importance of matching internal-standard unsaturation to target analytes. View Source
• [2] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. Demonstrates chain-length and unsaturation effects on nano-ESI response factors. View Source

UltimateSPLASH™ ONE Multi-Point Calibration

17:0-20:3 PE-d5 is one of five deuterated PE standards in the UltimateSPLASH™ ONE PE series (17:0-14:1, -16:1, -18:1, -20:3, -22:4 PE-d5) that collectively span 28 to 42 total acyl carbons and 1 to 4 double bonds . This series enables construction of a chain-length and unsaturation response-factor calibration curve that improves quantification accuracy across the entire endogenous PE lipidome. In contrast, a single-standard approach (e.g., using only 15:0-18:1 PE-d7 from the legacy SPLASH® LipidoMix™) applies a single response factor to all PE species regardless of acyl composition, producing quantitation errors that can exceed 50% for the most structurally divergent endogenous species [1].

Multi-point calibration series

Cross-study

Part of 5-standard PE-d5 series (C28–C42, 1–4 double bonds); reduces error from >50% (single standard) to

Supports chain-length/unsaturation response curves for accurate broad lipidome quantification.

Requires acquisition of full UltimateSPLASH ONE PE series; error reduction demonstrated in human plasma lipidomics.

Verified concentration & stability

Specification review

Gravimetrically verified at 50 µg/mL; inter-lot variability ≤±5%

Reduces need for in-house re-quantitation and systematic bias in high-throughput workflows.

Each lot characterized; −20°C storage, ≥1 year stability; supports documented method traceability.

Evidence Dimension	Quantification accuracy across diverse endogenous PE species
Target Compound Data	Enables multi-point response-factor calibration when used with other series members (5 standards covering chain-length and unsaturation range)
Comparator Or Baseline	Single-standard approach (e.g., 15:0-18:1 PE-d7) applies one response factor to all PE species, with errors exceeding 50% for structurally divergent species
Quantified Difference	Reduction in quantification error from >50% (single standard) to <15% (multi-standard calibration) for extreme-chain-length PE species
Conditions	LC-MS/MS quantification of human plasma lipidome; multi-point internal-standard calibration

Why This Matters

For laboratories requiring accurate absolute quantification of a broad range of endogenous PE molecular species, the ability to build a response-factor curve using multiple chain-length/unsaturation variants directly improves data quality and reproducibility.

• [1] Wang M, Wang C, Han X. Mass Spectrom Rev. 2017;36(6):693-714. Discusses single-standard vs. multi-standard quantification strategies and associated error magnitudes. View Source

Verified Concentration and Stability Specification

17:0-20:3 PE-d5 is supplied as a gravimetrically verified solution at 50 µg mL⁻¹ in DCM:MeOH (1:1), with each lot characterized by the manufacturer for exact concentration and purity [1]. This contrasts with non-certified research-grade deuterated lipids where concentration is declared but not analytically verified, introducing inter-lot variability that can exceed ±20% and propagate directly into biological quantification results . The verified concentration specification is essential for laboratories operating under quality-management frameworks such as ISO 17025 or FDA bioanalytical method validation guidance.

Verified concentration & stability

Specification review

Gravimetrically verified at 50 µg/mL; inter-lot variability ≤±5%

Reduces need for in-house re-quantitation and systematic bias in high-throughput workflows.

Each lot characterized; −20°C storage, ≥1 year stability; supports documented method traceability.

Evidence Dimension	Concentration accuracy and lot-to-lot consistency
Target Compound Data	Verified at 50 µg/mL; lot-specific characterization certificate available
Comparator Or Baseline	Non-certified deuterated lipids: declared concentration may vary ±20% between lots without verification
Quantified Difference	Inter-lot variability reduced from ≤±20% to ≤±5% (manufacturer specification for UltimateSPLASH components)
Conditions	Gravimetric preparation; analytical verification by the manufacturer; −20°C storage

Why This Matters

Verified concentration reduces the need for in-house re-quantitation upon receipt, saving laboratory time and eliminating a source of systematic quantification bias in high-throughput lipidomics workflows.

• [1] Avanti Polar Lipids. SPLASH® Brochure – UltimateSPLASH™ ONE Lipidomic Standards. Avanti Polar Lipids, Inc., p. 2. States each component has been 'meticulously characterized, quantitated, and blended for accurate quantitation.' https://online.flippingbook.com/view/907519964/ View Source

17:0-20:3 PE-d5: High-Value Application Scenarios

Absolute Quantification of Polyunsaturated PE in Human Plasma

In large-cohort clinical lipidomics studies requiring absolute quantification of endogenous PE species across the unsaturation spectrum, 17:0-20:3 PE-d5 provides accurate response-factor matching for polyunsaturated PE species (2–5 double bonds) that constitute a significant fraction of the human plasma PE lipidome. Its odd-chain sn-1 moiety minimizes co-elution with endogenous PE species in the crowded C34–C38 reversed-phase retention window, while the verified 50 µg mL⁻¹ concentration enables direct spike-in without pre-analysis re-quantitation [1]. When used within the UltimateSPLASH™ ONE PE series, it contributes to a multi-point calibration that reduces quantification errors from >50% (single-standard approach) to <15% across the endogenous PE size range [2].

Regulatory Bioanalytical Method Development

For laboratories operating under GLP, ISO 17025, or FDA Bioanalytical Method Validation guidelines, 17:0-20:3 PE-d5 offers lot-verified concentration accuracy (≤±5% inter-lot variability) that satisfies the requirement for traceable internal-standard documentation [1]. The 5 Da mass shift eliminates isotopic cross-talk—a critical validation parameter for isotope-dilution LC-MS/MS assays—and the compound's inclusion in the commercially maintained UltimateSPLASH™ ONE mixture ensures long-term supply continuity, which is a practical procurement requirement for validated methods intended to run over multi-year clinical programs [2].

Shotgun Lipidomics with Nano-ESI HRMS

In nano-ESI direct-infusion (shotgun) lipidomics where chromatographic separation is absent and matrix effects are pronounced, the spectral-gap design of 17:0-20:3 PE-d5 is particularly valuable. The odd-chain C17:0 moiety places the internal-standard signal in a low-background high-resolution mass spectrum region, reducing isobaric interference that plagues even-chain deuterated standards in shotgun workflows. The polyunsaturated C20:3 chain yields a nano-ESI response factor that is representative of endogenous PE species with comparable unsaturation, as demonstrated by published nano-ESI response-factor studies using analogous lipid classes [3].

Internal-Standard Panel for PE Metabolic Flux Analysis

For stable-isotope-resolved metabolomics studies tracing PE biosynthesis and remodeling, 17:0-20:3 PE-d5 serves as the polyunsaturated representative within the five-member Avanti PE-d5 standard series. This enables construction of a chain-length/unsaturation response curve that corrects for differential ionization across nascent vs. remodeled PE pools, which can differ markedly in acyl composition. Using only a single saturated or monounsaturated deuterated PE standard would systematically misrepresent the turnover rates of polyunsaturated PE species that are enriched in specific subcellular membranes [2].

Application

Selection Property

Validation Focus

Human plasma PE quantification

Unsaturation-matched response factor

Multi-standard calibration accuracy

Bioanalytical method validation

Lot-verified concentration and documentation

Traceable precision and reproducibility

Nano-ESI shotgun lipidomics

Spectral-gap design for low interference

Isobaric overlap reduction in HRMS

PE metabolic flux studies

Multi-standard unsaturation series

Differential ionization correction across pools

• [1] Avanti Polar Lipids. SPLASH® Brochure – UltimateSPLASH™ ONE Lipidomic Standards. Avanti Polar Lipids, Inc. Concentration verification and spectral-gap design documentation. https://online.flippingbook.com/view/907519964/ View Source
• [2] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrom Rev. 2017;36(6):693-714. doi:10.1002/mas.21492. View Source
• [3] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. Nano-ESI response-factor data for lipids of varying unsaturation. View Source